Cas no 2248411-80-3 (Ethyl 1-methyl-5-piperidin-2-ylpyrrole-2-carboxylate)

• Product Name: Ethyl 1-methyl-5-piperidin-2-ylpyrrole-2-carboxylate
• CAS No: 2248411-80-3
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6194788
• PubChem ID: 137941631
• Update Time: 2025-07-01

Ethyl 1-methyl-5-piperidin-2-ylpyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-5-piperidin-2-ylpyrrole-2-carboxylate
• 2248411-80-3
• EN300-6512274
• ethyl 1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylate

• Inchi： 1S/C13H20N2O2/c1-3-17-13(16)12-8-7-11(15(12)2)10-6-4-5-9-14-10/h7-8,10,14H,3-6,9H2,1-2H3
• InChI Key： KYBWXKSUMZUMPR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C2CCCCN2)N1C)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.3Ų

Additional information on Ethyl 1-methyl-5-piperidin-2-ylpyrrole-2-carboxylate

Ethyl 1-methyl-5-piperidin-2-ylpyrrole-2-carboxylate (CAS No. 2248411-80-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 1-methyl-5-piperidin-2-ylpyrrole-2-carboxylate, identified by its CAS number 2248411-80-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and anti-inflammatory pathways. Its unique structural features, combining a piperidine ring with a pyrrole moiety, make it a versatile building block for drug discovery initiatives.

The molecular structure of Ethyl 1-methyl-5-piperidin-2-ylpyrrole-2-carboxylate consists of a pyrrole ring substituted at the 5-position with a piperidine group, further esterified at the 2-position with an ethyl group. This configuration imparts distinct electronic and steric properties, enabling its utility in designing molecules with enhanced binding affinity and selectivity. The presence of the piperidine moiety, in particular, is well-documented for its role in modulating central nervous system (CNS) activity, making this compound of particular interest for neuropharmacological research.

In recent years, there has been a surge in research focused on developing novel therapeutics for neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. Ethyl 1-methyl-5-piperidin-2-ylpyrrole-2-carboxylate has emerged as a valuable scaffold in this context. For instance, studies have demonstrated its potential in inhibiting specific enzymes implicated in neurodegenerative processes. The compound's ability to interact with biological targets at the molecular level has been explored through computational modeling and experimental validation, highlighting its significance as a pharmacophore.

One of the most compelling aspects of Ethyl 1-methyl-5-piperidin-2-ylpyrrole-2-carboxylate is its synthetic accessibility. Researchers have developed efficient synthetic routes that allow for scalable production, which is essential for both preclinical and clinical studies. These methods often involve multi-step organic transformations, including cyclization reactions and esterification processes, which are optimized to maximize yield and purity. The availability of high-quality starting materials like this compound has accelerated the pace of drug discovery pipelines.

The pharmacological profile of Ethyl 1-methyl-5-piperidin-2-ylpyrrole-2-carboxylate has been thoroughly investigated in various in vitro and in vivo models. Preclinical studies have revealed promising results regarding its potential therapeutic effects. For example, its interaction with neurotransmitter receptors has been studied to understand how it modulates neuronal signaling pathways. These findings have laid the groundwork for further exploration into its clinical applications.

In addition to its neuropharmacological applications, Ethyl 1-methyl-5-piperidin-2-ylpyrrole-2-carboxylate has shown promise in other therapeutic areas. Anti-inflammatory agents derived from similar scaffolds have demonstrated efficacy in treating chronic inflammatory conditions. The compound's structural features allow it to engage with multiple biological targets, suggesting broad therapeutic potential beyond the CNS.

The synthesis and application of Ethyl 1-methyl-5-pyrrolidinylethoxycarbonylacetate highlight the importance of specialized intermediates in modern drug development. As pharmaceutical companies seek to innovate and develop safer, more effective treatments, compounds like this one play a pivotal role. The ability to modify its structure while maintaining biological activity provides chemists with a flexible platform for generating novel drug candidates.

Future research directions may focus on optimizing the pharmacokinetic properties of derivatives of Ethyl 1-methyl-pyrrolidinylethoxycarbonylacetate. Enhancements in solubility, metabolic stability, and bioavailability could broaden its therapeutic scope. Advances in synthetic methodologies may also contribute to more sustainable production processes, aligning with global efforts toward green chemistry principles.

In conclusion, Ethyl 1-methyl-pyrrolidinylethoxycarbonylacetate (CAS No. 2248411-pyrrolidinylethoxycarbonylacetate) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure and demonstrated biological activity make it a valuable asset in drug discovery efforts aimed at addressing neurological and inflammatory disorders. As research continues to uncover new therapeutic possibilities, this compound will likely remain at the forefront of medicinal chemistry innovation.